Cas no 1805387-75-0 (3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine)

3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine is a halogenated pyridine derivative with a multifunctional structure, featuring chloro, chloromethyl, difluoromethyl, and hydroxyl substituents. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for pharmaceuticals and agrochemicals. The presence of reactive sites, such as the chloromethyl and hydroxyl groups, allows for further functionalization, while the difluoromethyl moiety may enhance metabolic stability in bioactive molecules. Its structural complexity enables applications in the development of novel heterocyclic compounds. The compound's purity and stability are critical for reproducible synthesis, making it suitable for research and industrial-scale processes requiring precise molecular modifications.

3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine structure

1805387-75-0 structure

Product Name:3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine

CAS No:1805387-75-0

MF:C₇H₅Cl₂F₂NO

MW:228.023506879807

CID:4869619

Update Time:2025-05-21

3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine
- Inchi： 1S/C7H5Cl2F2NO/c8-1-4-5(9)6(13)3(2-12-4)7(10)11/h2,7H,1H2,(H,12,13)
- InChI Key： CZIBZHNBKXCMGO-UHFFFAOYSA-N
- SMILES： ClC1C(C(C(F)F)=CNC=1CCl)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 299
XLogP3: 2
Topological Polar Surface Area: 29.1

3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029050007-1g	3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine	1805387-75-0	97%	1g	$1,579.40	2022-04-01

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Additional information on 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine

3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine: A Comprehensive Overview

The compound 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805387-75-0) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This pyridine derivative exhibits a unique combination of functional groups, including chlorine, chloromethyl, difluoromethyl, and hydroxyl substituents, which contribute to its versatile chemical properties. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a focal point in contemporary research.

Pyridine derivatives like 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine are widely studied for their roles in pharmaceuticals, agrochemicals, and materials science. The presence of multiple halogen substituents enhances the molecule's reactivity and stability, making it an ideal candidate for various chemical transformations. For instance, the chloromethyl group can participate in nucleophilic substitutions, while the hydroxyl group provides opportunities for hydrogen bonding and further functionalization.

Recent studies have highlighted the potential of 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine in drug design. Researchers have explored its ability to act as a scaffold for bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The compound's structural flexibility allows for the incorporation of diverse functional groups, enabling the creation of molecules with tailored pharmacokinetic profiles.

In addition to its pharmaceutical applications, 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent breakthroughs in nanotechnology have further expanded its potential in the development of advanced materials with tailored optical and electrical properties.

The synthesis of 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. The use of environmentally friendly reagents and energy-efficient processes has also been emphasized to align with sustainable chemistry practices.

From an environmental standpoint, understanding the behavior of 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine in natural systems is crucial. Studies have investigated its biodegradation pathways and toxicity profiles to ensure safe handling and disposal. These findings are essential for regulatory compliance and risk assessment in industrial settings.

In conclusion, 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine represents a cutting-edge compound with vast potential across multiple disciplines. Its unique chemical properties, combined with recent research advancements, position it as a key player in future innovations. As scientists continue to explore its applications, this compound is poised to make significant contributions to fields ranging from medicine to materials science.